Cas no 83702-18-5 (6-methyl-2-phenylpyrimidin-4-amine)

6-Methyl-2-phenylpyrimidin-4-amine is a pyrimidine derivative with a molecular formula of C11H11N3. This compound features a methyl group at the 6-position and a phenyl ring at the 2-position of the pyrimidine core, contributing to its structural stability and potential reactivity in synthetic applications. Its amine functionality at the 4-position enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound’s well-defined structure and purity make it suitable for research in heterocyclic chemistry, particularly in the development of biologically active molecules. Its consistent performance and compatibility with various reaction conditions underscore its value in organic synthesis.

6-methyl-2-phenylpyrimidin-4-amine structure

83702-18-5 structure

Product Name:6-methyl-2-phenylpyrimidin-4-amine

CAS No:83702-18-5

MF:C₁₁H₁₁N₃

MW:185.225141763687

MDL:MFCD00296925

CID:1811875

PubChem ID:12798511

Update Time:2025-06-08

6-methyl-2-phenylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 6-methyl-2-phenylpyrimidin-4-amine
- 6-methyl-2-phenyl-4-pyrimidinol
- 6-methyl-2-phenyl-4-pyrimidone
- 6-methyl-2-phenyl-4(3H)-pyrimidone
- SMR000126724
- 6-Methyl-2-phenyl-4(1H)pyrimidinone
- 6-Methyl-2-phenylpyrimidin-4(1H)-one
- 6-methyl-2-phenyl-3H-pyrimidin-4-one
- 4-Amino-6-methyl-2-phenylpyrimidine
- 6-methyl-2-phenylpyrimidin-4-one
- 6-methyl-2-phenyl-pyrimidin-4-ylamine
- Bionet2_001568
- 6-Methyl-2-phenylpyrimidin-4-ol
- AC1LCP0V
- 6-methyl-2-phenylpyrimidin-4(3H)-one
- AE-641/01679042
- 6-Methyl-2-phenyl-pyrimidin-4-ylamin
- 2-phenyl-6-methyl-4(3H)-pyrimidone
- G40729
- SCHEMBL13933596
- SB55813
- CS-0045946
- STK505630
- EN300-192899
- AKOS011472838
- Z960784206
- 83702-18-5
- MDL： MFCD00296925
- Inchi： 1S/C11H11N3/c1-8-7-10(12)14-11(13-8)9-5-3-2-4-6-9/h2-7H,1H3,(H2,12,13,14)
- InChI Key： VANNKJQSYXNHAL-UHFFFAOYSA-N
- SMILES： N1C(C)=CC(N)=NC=1C1C=CC=CC=1

Computed Properties

Exact Mass: 185.095297364g/mol
Monoisotopic Mass: 185.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 260.0±33.0 °C at 760 mmHg
Flash Point: 134.9±12.6 °C
Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-methyl-2-phenylpyrimidin-4-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-methyl-2-phenylpyrimidin-4-amine Pricemore >>

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